CFTR
  • BPO-27 racemate
    BPO-27 racemate
    • Cat. No.:
    • B560641
    • CAS No.:
    • 1314873-02-3
    • Molecular Formula:
    • C26H18BrN3O6
    • Molecular Weight:
    • 548.3 g/mol
    Description
    BPO-27 racemate is a potent CFTR inhibitor with an IC50 of 8 nM.
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  • Nesolicaftor
    Nesolicaftor
    • Cat. No.:
    • B610333
    • CAS No.:
    • 1953130-87-4
    • Molecular Formula:
    • C18H18N4O4
    • Molecular Weight:
    • 354.4 g/mol
    Description
    Nesolicaftor (PTI-428) is under investigation in clinical trial NCT03258424 (Study Assessing PTI-428 Safety, Tolerability, and Pharmacokinetics in Subjects With Cystic Fibrosis on KALYDECO® as Background Therapy...
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  • Ivacaftor
    Ivacaftor
    • Cat. No.:
    • B1146397
    • CAS No.:
    • 1413431-05-6
    • Molecular Formula:
    • C₂₄H₁₀D₁₈N₂O₃
    • Molecular Weight:
    • 410.6
    Description
    Ivacaftor is an aromatic amide obtained by formal condensation of the carboxy group of 4-oxo-1,4-dihydroquinoline-3-carboxylic acid with the amino group of 5-amino-2,4-di-tert-butylphenol. Used for the treatment...
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  • Glafenine hydrochloride
    Glafenine hydrochloride
    • Cat. No.:
    • B1663496
    • CAS No.:
    • 65513-72-6
    • Molecular Formula:
    • C19H18Cl2N2O4
    • Molecular Weight:
    • 409.3 g/mol
    Description
    Glafenine hydrochloride is a non-narcotic analgesic and non-steroidal anti-inflammatory drug. It is an ABCG2 inhibitor with an IC50 of 3.2 μM.
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  • AF-2785
    AF-2785
    • Cat. No.:
    • B1665034
    • CAS No.:
    • 252025-48-2
    • Molecular Formula:
    • C17H12Cl2N2O2
    • Molecular Weight:
    • 347.2 g/mol
    Description
    AF-2785 inhibits cystic fibrosis transmembrane conductance regulator Cl(-) channels in epididymal epithelial cells.
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  • CFTR corrector 15
    CFTR corrector 15
    • Cat. No.:
    • B6433296
    • CAS No.:
    • 1170387-92-4
    • Molecular Formula:
    • C24H22ClN5O2S
    • Molecular Weight:
    • 480.0 g/mol
    Description
    CFTR corrector 15 is a useful research compound. Its molecular formula is C24H22ClN5O2S and its molecular weight is 480.0 g/mol. The purity is usually 95%.
    The exact mass of the compound 1-(4-chlorophenyl)-...
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  • Astressin2-B
    Astressin2-B
    • Cat. No.:
    • B10787867
    • CAS No.:
    • Molecular Formula:
    • C183H307N49O53
    • Molecular Weight:
    • 4042 g/mol
    Description
    Astressin2-B is a useful research compound. Its molecular formula is C183H307N49O53 and its molecular weight is 4042 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Astressin2-B suitable for...
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  • Zatonacaftor
    Zatonacaftor
    • Cat. No.:
    • B12394508
    • CAS No.:
    • 2301945-38-8
    • Molecular Formula:
    • C24H27N3O4S
    • Molecular Weight:
    • 453.6 g/mol
    Description
    Zatonacaftor is a useful research compound. Its molecular formula is C24H27N3O4S and its molecular weight is 453.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Zatonacaftor suitable for m...
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  • Astressin 2B
    Astressin 2B
    • Cat. No.:
    • B15569425
    • CAS No.:
    • Molecular Formula:
    • C183H307N49O53
    • Molecular Weight:
    • 4042 g/mol
    Description
    a CRF2 receptor antagonist
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  • GLPG-3221
    GLPG-3221
    • Cat. No.:
    • B15569944
    • CAS No.:
    • Molecular Formula:
    • C30H37F3N2O6
    • Molecular Weight:
    • 578.6 g/mol
    Description
    GLPG-3221 is a useful research compound. Its molecular formula is C30H37F3N2O6 and its molecular weight is 578.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GLPG-3221 suitable for many r...
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